2,5-dimethyl-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 2,5-dimethyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C20H30N2OS/c1-15-3-4-16(2)19(13-15)20(23)21-14-17-5-9-22(10-6-17)18-7-11-24-12-8-18/h3-4,13,17-18H,5-12,14H2,1-2H3,(H,21,23)
• InChI Key: FZQCYDTXDAUHSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NCC2CCN(CC2)C3CCSCC3
• Molecular Formula: C20H30N2OS
• Molecular Weight: 346.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The three-dimensional structure would be influenced by factors such as the size and shape of the rings, the presence of the methyl groups, and the orientation of the amide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some properties that could be predicted for this compound include its polarity, solubility, and stability based on the functional groups present.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone exhibit anti-inflammatory and analgesic properties, showcasing the chemical versatility of related compounds for medicinal chemistry applications (Abu‐Hashem et al., 2020).
• Heterospirocyclic 3-amino-2H-azirines with tetrahydro-2H-pyran and tetrahydro-2H-thiopyran rings were synthesized for the development of heterocyclic α-amino acids, indicating the role of complex amine derivatives in synthesizing bioactive molecules (Strässler et al., 1997).

Bioactivity Studies

• Secondary amides of (R)-3,3,3-trifluoro-2-hydroxy-2-methylpropionic acid, including variations with piperazine, showed inhibition of pyruvate dehydrogenase kinase, highlighting the potential of related amides in therapeutic applications (Aicher et al., 2000).
• Synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] explored potential central nervous system agents, demonstrating the interest in piperidine derivatives for CNS drug development (Martin et al., 1981).

Crystal Structure Analysis

• The crystal structure of 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide:N,N-dimethylformamide was established, providing insight into the molecular configuration and potential interaction sites of similar compounds (Sharma et al., 2016).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems, which is typically relevant for drugs or bioactive compounds. Without specific information on whether this compound has any biological activity, it’s not possible to provide a mechanism of action.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, stability, and any biological activity it might have.